![molecular formula C17H14N2O2 B2700708 6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydro-1H-inden-1-one CAS No. 1171702-52-5](/img/structure/B2700708.png)
6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydro-1H-inden-1-one
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Overview
Description
The compound “6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydro-1H-inden-1-one” is a complex organic molecule that belongs to the class of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Scientific Research Applications
Hemodynamic and Cardiotonic Effects
Research on compounds structurally related to imidazo[1,2-a]pyridines has shown significant hemodynamic and cardiotonic effects. For instance, studies have documented the hemodynamic changes following the administration of AR-L 115 BS, a compound within this family, highlighting its potential in reducing preload and enhancing cardiac output without significant side effects, indicating a positive inotropic and vasodilating action (Nebel, Sabin, & Surawitzki, 1981; Wollschläger, Drexler, Löllgen, & Just, 1981).
Antihypertensive Activity
Imidazo[1,2-a]pyridines have also been investigated for their antihypertensive properties. A notable example is the study on MK-672, which demonstrated significant antihypertensive activity in animal models, suggesting potential applications in managing hypertension (Okun, Maibach, & Gates, 1971).
Oncogenic Potential and Carcinogenic Risk
Some research has focused on the oncogenic potential and carcinogenic risk associated with exposure to certain imidazo[1,2-a]pyridines. For example, imazethapyr, a heterocyclic aromatic amine, has been studied within the Agricultural Health Study for its association with cancer incidence, providing insights into the occupational hazards and risk assessment of such compounds (Koutros et al., 2009).
Metabolic and Microbial Interactions
The metabolic pathways and microbial interactions of imidazo[1,2-a]pyridines have garnered interest for their implications in health and disease. For instance, the microbial metabolite imidazole propionate has been identified as a factor potentially contributing to the pathogenesis of type 2 diabetes, highlighting the complex interplay between diet, microbiota, and metabolic diseases (Koh et al., 2018).
Neurological Applications
TSPO imaging, involving compounds structurally related to imidazo[1,2-a]pyridines, has shown promise in neurology, particularly in predicting the progression of glioblastoma multiforme, offering a potential tool for presurgical planning and therapeutic assessment (Jensen et al., 2015).
Safety and Hazards
properties
IUPAC Name |
6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydroinden-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2/c20-16-7-5-12-4-6-14(9-15(12)16)21-11-13-10-19-8-2-1-3-17(19)18-13/h1-4,6,8-10H,5,7,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQBGHRRIHDCTGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=CC(=C2)OCC3=CN4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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